Cas no 1261365-75-6 (tert-Butyl (2,3-dihydro-1,4dioxino2,3-bpyridin-7-yl)carbamate)

• Product Name: tert-Butyl (2,3-dihydro-1,4dioxino2,3-bpyridin-7-yl)carbamate
• CAS No: 1261365-75-6
• MF: C₁₂H₁₆N₂O₄
• MW: 252.266443252563
• MDL: MFCD18374087
• CID: 1068749
• Update Time: 2025-08-05

tert-Butyl (2,3-dihydro-1,4dioxino2,3-bpyridin-7-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl (2,3-dihydro-[1,4]dioxino-[2,3-b]pyridin-7-yl)carbamate
• tert-Butyl (2,3-dihydro-[1,4]dioxino[2,3-b]pyridin-7-yl)carbamate
• tert-Butyl (2,3-dihydro-1,4dioxino2,3-bpyridin-7-yl)carbamate

• MDL： MFCD18374087
• Inchi： 1S/C12H16N2O4/c1-12(2,3)18-11(15)14-8-6-9-10(13-7-8)17-5-4-16-9/h6-7H,4-5H2,1-3H3,(H,14,15)
• InChI Key： TZAOPISIPNHPQT-UHFFFAOYSA-N
• SMILES： O(C(NC1=CN=C2C(=C1)OCCO2)=O)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 4

Additional information on tert-Butyl (2,3-dihydro-1,4dioxino2,3-bpyridin-7-yl)carbamate

Research Brief on tert-Butyl (2,3-dihydro-1,4-dioxino[2,3-b]pyridin-7-yl)carbamate (CAS: 1261365-75-6)

In recent years, the compound tert-Butyl (2,3-dihydro-1,4-dioxino[2,3-b]pyridin-7-yl)carbamate (CAS: 1261365-75-6) has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique dioxino-pyridine scaffold, has shown promising potential as a key intermediate in the synthesis of biologically active molecules. Its structural features make it a valuable building block for drug discovery, particularly in the development of kinase inhibitors and other therapeutic agents targeting various diseases.

Recent studies have focused on the synthetic routes and applications of this compound. A 2023 publication in the Journal of Medicinal Chemistry highlighted its role in the synthesis of novel PI3K inhibitors, demonstrating its utility in oncology research. The compound's stability and reactivity under various conditions make it particularly suitable for modular drug design approaches. Researchers have also explored its potential in the development of CNS-targeting drugs due to its ability to cross the blood-brain barrier, as evidenced by in vitro and in vivo studies.

The pharmacological profile of derivatives containing this scaffold has been extensively investigated. Structure-activity relationship (SAR) studies have revealed that modifications at the carbamate position can significantly influence both the potency and selectivity of resulting compounds. This flexibility has led to its incorporation in several drug discovery programs, particularly those targeting inflammatory diseases and certain cancers. The compound's molecular weight (253.27 g/mol) and favorable physicochemical properties contribute to its drug-like characteristics, making it an attractive candidate for further development.

From a synthetic chemistry perspective, recent advancements have focused on optimizing the production of tert-Butyl (2,3-dihydro-1,4-dioxino[2,3-b]pyridin-7-yl)carbamate. A 2024 study published in Organic Process Research & Development described an improved, scalable synthesis with higher yields and reduced environmental impact. The new methodology employs greener solvents and catalytic systems, addressing some of the challenges associated with earlier synthetic routes. These developments are particularly important as the compound moves from research-scale to potential industrial applications.

Looking forward, the versatility of this chemical entity suggests it will continue to play an important role in medicinal chemistry. Current research directions include exploring its use in PROTAC (proteolysis targeting chimera) design and as a component in covalent inhibitor development. The compound's unique structural features, combined with its demonstrated biological relevance, position it as a valuable tool in the ongoing search for novel therapeutic agents across multiple disease areas.